Cas no 2227683-94-3 ((2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane
• CAS No: 2227683-94-3
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6461600
• PubChem ID: 165868292
• Update Time: 2025-05-20

(2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane
• EN300-1964314
• (2S)-2-[4-methoxy-3-(trifluoromethyl)phenyl]oxirane
• 2227683-94-3

• Inchi： 1S/C10H9F3O2/c1-14-8-3-2-6(9-5-15-9)4-7(8)10(11,12)13/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： QRZLKTIXKAFGQP-SECBINFHSA-N
• SMILES： FC(C1=C(C=CC(=C1)[C@H]1CO1)OC)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane

The Chemistry and Applications of (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane

(2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane, with the CAS number 2227683-94-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a chiral oxirane ring with a substituted aromatic ring. The presence of the trifluoromethyl group and the methoxy group introduces interesting electronic and steric effects, making this compound a valuable building block in modern chemical research.

The synthesis of (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane involves a multi-step process that typically begins with the preparation of the corresponding aromatic precursor. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantioselectivity in the formation of the chiral oxirane center. For instance, studies published in Angewandte Chemie have demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the carbon-oxygen bond with exceptional precision. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The physical and chemical properties of (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane are heavily influenced by its molecular structure. The trifluoromethyl group imparts strong electron-withdrawing effects, which stabilize certain transition states during reactions. Meanwhile, the methoxy group introduces electron-donating effects, creating a dynamic balance that can be exploited in various chemical transformations. Recent spectroscopic studies have revealed that this compound exhibits distinct UV-vis absorption characteristics, making it a potential candidate for use in optoelectronic materials.

In terms of applications, (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane has shown promise in several areas. In drug discovery, its chiral oxirane ring can serve as a scaffold for constructing bioactive molecules with specific stereochemical requirements. For example, researchers at Stanford University have utilized this compound as a key intermediate in the synthesis of novel antibiotics targeting multidrug-resistant bacteria. Additionally, its ability to undergo nucleophilic ring-opening reactions makes it an attractive precursor for polymer synthesis.

Recent breakthroughs in computational chemistry have further elucidated the reactivity and stability of (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane. Quantum mechanical calculations have provided insights into the electronic distribution within the molecule, highlighting regions of high reactivity that can be targeted for selective modifications. These findings have paved the way for innovative strategies in organic synthesis, such as enantioselective epoxidation and tandem catalytic processes.

In conclusion, (2S)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new properties and potential uses, this compound is poised to play an even more significant role in future chemical innovations.